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Compound Name: 9-Ethyldodecahydro-1H-carbazole

Cat. No.: B3241499 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
9-Ethyldodecahydro-1H-carbazole, also referred to as perhydro-9-ethylcarbazole (H12-NEC),

is a saturated heterocyclic compound that has emerged as a significant material in the field of

chemical hydrogen storage. Unlike its aromatic counterpart, 9-ethylcarbazole, which is studied

for its hole-transporting properties in organic electronics, the fully hydrogenated form is

primarily investigated as a Liquid Organic Hydrogen Carrier (LOHC). Its ability to undergo

reversible catalytic dehydrogenation and hydrogenation allows for the safe storage and

transport of hydrogen in a liquid state under ambient conditions. This document provides an

overview of its application in hydrogen storage, including its physicochemical properties, and

detailed protocols for its synthesis (hydrogenation) and hydrogen release (dehydrogenation).

Physicochemical Properties
A summary of the key physicochemical properties of 9-Ethyldodecahydro-1H-carbazole and

its precursor, 9-ethylcarbazole, is presented below.
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Property
9-
Ethyldodecahydro-
1H-carbazole

9-Ethylcarbazole Reference

Chemical Formula C₁₄H₂₅N C₁₄H₁₃N [1]

Molecular Weight 207.35 g/mol 195.26 g/mol [1]

CAS Number 146900-30-3 86-28-2

Melting Point 43 °C 69 °C [2]

Boiling Point
292-293 °C (at 749

Torr)
Not specified

Theoretical Hydrogen

Storage Capacity
5.8 wt% N/A [3][4]

Application in Hydrogen Storage
The primary application of 9-Ethyldodecahydro-1H-carbazole in materials science is as a

Liquid Organic Hydrogen Carrier (LOHC). The system is based on a reversible hydrogenation-

dehydrogenation cycle.

Principle of Operation
Hydrogen Storage (Hydrogenation): Liquid 9-ethylcarbazole (NEC) is catalytically

hydrogenated to form liquid 9-Ethyldodecahydro-1H-carbazole (H12-NEC). This process

"charges" the LOHC with hydrogen.

Hydrogen Transport and Storage: The hydrogen-rich H12-NEC can be safely stored and

transported at ambient pressure and temperature.

Hydrogen Release (Dehydrogenation): When hydrogen is needed, the H12-NEC is heated in

the presence of a catalyst, releasing high-purity hydrogen gas and regenerating the 9-

ethylcarbazole, which can then be re-hydrogenated.
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Experimental Protocols
The following are generalized protocols for the hydrogenation of 9-ethylcarbazole and the

dehydrogenation of 9-Ethyldodecahydro-1H-carbazole, based on common laboratory
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practices.

Protocol 1: Synthesis of 9-Ethyldodecahydro-1H-
carbazole (Hydrogenation)
This protocol describes the catalytic hydrogenation of 9-ethylcarbazole to produce 9-
Ethyldodecahydro-1H-carbazole.

Materials:

9-Ethylcarbazole (NEC)

Hydrogenation catalyst (e.g., 5 wt% Ruthenium on Alumina (Ru/Al₂O₃) or Raney-Ni)

High-pressure autoclave reactor with magnetic stirring and temperature control

Hydrogen gas (high purity)

Inert gas (e.g., Argon or Nitrogen) for purging

Procedure:

Reactor Preparation: Ensure the autoclave is clean and dry.

Loading: Place 9-ethylcarbazole and the hydrogenation catalyst into the autoclave. A typical

catalyst loading is a 1:1000 molar ratio of metal to NEC.[3]

Purging: Seal the reactor and purge several times with an inert gas to remove air, followed

by purging with hydrogen gas.

Pressurization and Heating: Pressurize the reactor with hydrogen to the desired pressure

(e.g., 40-80 bar).[3][4] Heat the reactor to the reaction temperature (e.g., 130-180 °C) while

stirring (e.g., 1200 rpm).[3][4]

Reaction: Maintain the temperature and pressure for a sufficient time to ensure complete

hydrogenation (e.g., 8-72 hours). The reaction progress can be monitored by the cessation

of hydrogen uptake.
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Cooling and Depressurization: Cool the reactor to room temperature and carefully vent the

excess hydrogen pressure.

Product Recovery: Open the reactor and recover the liquid product.

Purification: Separate the catalyst from the liquid product (9-Ethyldodecahydro-1H-
carbazole) by filtration. The product can be analyzed by techniques such as Gas

Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR)

spectroscopy to confirm complete hydrogenation.
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Protocol 2: Hydrogen Release from 9-Ethyldodecahydro-
1H-carbazole (Dehydrogenation)
This protocol outlines the catalytic dehydrogenation of 9-Ethyldodecahydro-1H-carbazole to

release hydrogen gas.

Materials:

9-Ethyldodecahydro-1H-carbazole (H12-NEC)

Dehydrogenation catalyst (e.g., 5 wt% Palladium on Alumina (Pd/Al₂O₃))

Glass reactor (e.g., three-neck flask) with a condenser, heating mantle, and magnetic stirrer

Inert gas (e.g., Argon) for purging

Gas flow meter or gas collection apparatus (e.g., gas burette)

Procedure:

Reactor Setup: Assemble the glass reactor with a condenser and gas outlet connected to a

flow meter or collection system.

Loading: Add 9-Ethyldodecahydro-1H-carbazole and the dehydrogenation catalyst to the

reactor. A typical catalyst to LOHC ratio is 1:10 by weight.

Purging: Purge the system with an inert gas to remove air.

Heating: Heat the mixture to the desired dehydrogenation temperature (e.g., 180-200 °C)

with stirring.[3]

Hydrogen Release: Hydrogen gas will evolve as the reaction proceeds. Monitor the volume

of released hydrogen over time.

Reaction Monitoring: The reaction can be monitored by measuring the rate of hydrogen

evolution. Liquid samples can be taken periodically to analyze the composition (H12-NEC,

partially dehydrogenated intermediates, and NEC) by GC-MS.
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Completion and Recovery: Once hydrogen evolution ceases, cool the reactor to room

temperature. The liquid product (now primarily 9-ethylcarbazole) can be separated from the

catalyst by filtration for reuse.
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Data Presentation
The efficiency of the hydrogenation and dehydrogenation processes is highly dependent on the

catalyst and reaction conditions.

Hydrogenation Performance of 9-Ethylcarbazole
Catalyst

Temperature
(°C)

Pressure
(MPa)

Hydrogen
Uptake (wt%)

Reference

Raney-Ni 160 0.8 5.81 [4]

5 wt% Ru/Al₂O₃ 180 8 5.79 [4]

Dehydrogenation Performance of 9-Ethyldodecahydro-
1H-carbazole

Catalyst
Temperature
(°C)

Pressure
(mbar)

Degree of
Dehydrogenati
on (after 360
min)

Reference

5 wt% Pd/Al₂O₃ 180 1000 54.8% [3]

5 wt% Pd/Al₂O₃ 180 500 69.2% [3]

5 wt% Pd/Al₂O₃ 180 250 75.4% [3]

5 wt% Pd/Al₂O₃ 200 1000
~90% (estimated

from graph)
[3]

Structural and Electronic Differences with Aromatic
Carbazole
It is crucial for researchers to understand that the applications of 9-Ethyldodecahydro-1H-
carbazole are fundamentally different from those of aromatic carbazole derivatives due to the

saturation of the carbazole ring system. The aromatic system in 9-ethylcarbazole results in a

planar structure with delocalized π-electrons, making it suitable for charge transport in organic

electronics. In contrast, the hydrogenation to form 9-Ethyldodecahydro-1H-carbazole creates
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a non-planar, flexible structure with localized σ-bonds, which is not conducive to hole transport

but is ideal for the reversible storage of hydrogen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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